Cas no 832684-23-8 (1-(azidomethyl)-3-phenoxybenzene)

• Product Name: 1-(azidomethyl)-3-phenoxybenzene
• CAS No: 832684-23-8
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 675564
• PubChem ID: 58120081
• Update Time: 2025-04-19

1-(azidomethyl)-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(azidomethyl)-3-phenoxy-
• 1-(azidomethyl)-3-phenoxybenzene
• BIDBYEQKROEGKD-UHFFFAOYSA-N
• DTXSID00728838
• 832684-23-8
• EN300-1863246

• Inchi： 1S/C13H11N3O/c14-16-15-10-11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9H,10H2
• InChI Key： BIDBYEQKROEGKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(CN=[N+]=[N-])=C1

Computed Properties

• Exact Mass: 225.090211983g/mol
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers